2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine

• IUPAC Name: [1-[(2-chlorophenyl)methyl]triazol-4-yl]-(2-pyridin-2-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C20H20ClN5O/c21-16-8-2-1-7-15(16)13-25-14-18(23-24-25)20(27)26-12-6-4-10-19(26)17-9-3-5-11-22-17/h1-3,5,7-9,11,14,19H,4,6,10,12-13H2
• InChI Key: YDEROZBDHICDNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC=CC=N2)C(=O)C3=CN(N=N3)CC4=CC=CC=C4Cl
• Molecular Formula: C20H20ClN5O
• Molecular Weight: 381.9 g/mol

Description

2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine, also known as CBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. CBP is a pyridine-based compound that contains a piperidine and a triazole ring, which makes it a unique molecule with diverse pharmacological properties. In

Scientific Research Applications

2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine is not fully understood, but it is believed to act on multiple targets in the body. 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has been shown to modulate the activity of various enzymes and proteins involved in inflammation and pain, such as cyclooxygenase and prostaglandins. 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has also been shown to interact with various receptors in the central nervous system, such as the dopamine and serotonin receptors, which may contribute to its analgesic and neuroprotective effects.
Biochemical and Physiological Effects:
2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has been shown to have a wide range of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has been shown to have antimicrobial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in large quantities, making it readily available for research purposes. 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine also possesses a wide range of pharmacological properties, which makes it a versatile compound for studying various biological processes. However, 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine also has some limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry to synthesize, and it may have potential safety hazards if not handled properly.

Future Directions

There are several future directions for research on 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine. One area of interest is the development of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine-based drugs for the treatment of inflammatory diseases and chronic pain. Another area of interest is the development of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine-based drugs for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, there is a need for further research on the mechanism of action of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine and its potential interactions with other drugs and compounds. Overall, 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine is a promising compound with significant potential for the development of new drugs and therapies in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine involves a series of chemical reactions that are carried out in a controlled environment. The first step involves the preparation of 2-chlorobenzyl chloride, which is then reacted with piperidine to form the intermediate 2-chlorobenzylpiperidine. This intermediate is then reacted with sodium azide to form the azide intermediate, which is then reduced using hydrogen gas and a palladium catalyst to form the final product, 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine. The synthesis of 2-(1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-2-piperidinyl)pyridine is a complex process that requires expertise in organic chemistry and proper safety measures to avoid any potential hazards.